Cas no 1346603-53-9 (Thiomuscimol-15N,d2 Hydrochloride)

• Product Name: Thiomuscimol-15N,d2 Hydrochloride
• CAS No: 1346603-53-9
• MF: C₄H₇ClN₂OS
• MW: 169.634910821915
• CID: 1060590
• PubChem ID: 71752532
• Update Time: 2025-04-20

Thiomuscimol-15N,d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiomuscimol-15N,d2 Hydrochloride
• Thiomuscimol-15N,d2
• 5-[azanyl(dideuterio)methyl]-1,2-thiazol-3-one,hydrochloride
• 1346603-53-9
• 5-[Azanyl(dideuterio)methyl]-1,2-thiazol-3-one;hydrochloride
• DTXSID30858475
• 5-[(~15~N)Amino(~2~H_2_)methyl]-1,2-thiazol-3(2H)-one--hydrogen chloride (1/1)

• Inchi： 1S/C4H6N2OS.ClH/c5-2-3-1-4(7)6-8-3;/h1H,2,5H2,(H,6,7);1H/i2D2,5+1;
• InChI Key： NMDUUKGGXITKKB-NCNFAYJMSA-N
• SMILES： Cl.S1C(=CC(N1)=O)C([2H])([2H])[15NH2]

Computed Properties

• Exact Mass: 169.00600
• Monoisotopic Mass: 169.0063501g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Melting Point: 140°C (dec)
• Stability/Shelf Life: Store Under Argon
• PSA: 87.38000
• LogP: 1.80970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines